molecular formula C14H13NO3 B8592376 Methyl 2-[(naphthalen-2-yl)formamido]acetate

Methyl 2-[(naphthalen-2-yl)formamido]acetate

Cat. No.: B8592376
M. Wt: 243.26 g/mol
InChI Key: ARSCFFGZIRUWAN-UHFFFAOYSA-N
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Description

Methyl 2-[(naphthalen-2-yl)formamido]acetate is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13NO3

Molecular Weight

243.26 g/mol

IUPAC Name

methyl 2-(naphthalene-2-carbonylamino)acetate

InChI

InChI=1S/C14H13NO3/c1-18-13(16)9-15-14(17)12-7-6-10-4-2-3-5-11(10)8-12/h2-8H,9H2,1H3,(H,15,17)

InChI Key

ARSCFFGZIRUWAN-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CNC(=O)C1=CC2=CC=CC=C2C=C1

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Dichloromethane (66 mL) and then triethylamine (14.6 mL, 105 mmol, 2.0 eq.) were added to glycine methyl ester hydrochloride (6.61 g, 52.5 mmol, 1.0 eq.). A white precipitate appeared on the addition of the triethylamine, and the solution became a lot thicker. The mixture was stirred and cooled to 2° C. using an ice/water bath. A solution of 2-naphthoyl chloride (10.07 g, 52.5 mmol, 1.0 eq.) in dichloromethane (33 mL) was added over 15 minutes. The pale brown mixture was stirred for 25 hours at 5° C. Water (100 mL) was added and the mixture was stirred rapidly for 30 minutes at room temperature. The layers were separated. The organic layer was washed with sodium hydroxide (1 M, 100 mL) and then evaporated to dryness using a rotary evaporator to give an off-white solid (1221 g, 96%).
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